Cas no 916420-46-7 (3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid
• CAS No: 916420-46-7
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• MDL: MFCD09025363
• CID: 2951410
• PubChem ID: 46737495
• Update Time: 2025-10-31

3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-氯-2-(三氟甲基)苯基]丙酸
• 3-[4-CHLORO-2-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID
• 3-[4-chloro-2-(trifluoromethyl)phenyl]propanoic acid
• 3-(4-chloro-2-(trifluoromethyl)phenyl)propanoic acid
• 3-(4-chloro-2-(trifluoromethyl)phenyl)propanoicacid
• 3-(4'-Chloro-2'-(trifluoromethyl)phenyl)propionic acid
• 3-[4-Chloro-2-(trifluoromethyl)-phenyl]propionic acid
• 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid
• 916420-46-7
• EN300-1933475
• SCHEMBL15532382
• AKOS015956705
• JS-4551
• MFCD09025363

• MDL： MFCD09025363
• Inchi： 1S/C10H8ClF3O2/c11-7-3-1-6(2-4-9(15)16)8(5-7)10(12,13)14/h1,3,5H,2,4H2,(H,15,16)
• InChI Key： OWXLPJQRNXEXHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)CCC(=O)O

Computed Properties

• Exact Mass: 252.0164917g/mol
• Monoisotopic Mass: 252.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Additional information on 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid

Professional Introduction to 3-4-chloro-2-(trifluoromethyl)phenylpropanoic Acid (CAS No. 916420-46-7)

3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid, identified by its CAS number 916420-46-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of both chloro and trifluoromethyl substituents on a phenyl ring, which are known to enhance the biological activity and metabolic stability of various synthetic agents. The structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmaceuticals and agrochemicals.

The 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid molecule exhibits a unique combination of electronic and steric properties due to its substituents. The chloro group at the 3 and 4 positions introduces electrophilic centers, which can participate in various nucleophilic substitution reactions, while the trifluoromethyl group at the 2 position provides electron-withdrawing effects that can modulate the reactivity and selectivity of the molecule. These features make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid has been explored as a key intermediate in the synthesis of compounds that interact with enzymes and receptors involved in inflammation, cancer, and metabolic disorders. For instance, researchers have utilized this compound to develop inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in the production of prostaglandins and are implicated in pain and inflammation.

One notable application of 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that regulate many cellular processes, including cell growth, division, and survival. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By incorporating the 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid moiety into kinase inhibitors, researchers have been able to enhance binding affinity and selectivity towards target kinases. This has led to the discovery of several promising candidates for clinical development.

The pharmaceutical industry has also leveraged this compound in the development of drugs targeting neurological disorders. The structural motifs present in 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid are known to interact with specific neurotransmitter receptors, making it a valuable scaffold for designing novel therapeutics. For example, derivatives of this compound have shown potential in treating conditions such as Alzheimer's disease and Parkinson's disease by modulating cholinergic and dopaminergic pathways.

In addition to its pharmaceutical applications, 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid has found utility in agrochemical research. The presence of both chloro and trifluoromethyl groups enhances the bioactivity and environmental stability of agrochemicals derived from this compound. Researchers have synthesized herbicides and fungicides incorporating the 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid moiety, which exhibit improved efficacy against pests while maintaining low toxicity to non-target organisms.

The synthesis of 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by chlorination and trifluoromethylation reactions. Advances in catalytic methods have enabled more efficient and sustainable synthesis methods, reducing the environmental impact associated with traditional synthetic approaches.

The chemical properties of 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid make it a versatile intermediate for further functionalization. Researchers have explored various chemical modifications, such as esterification, amidation, and heterocyclic ring formation, to create libraries of derivatives with tailored biological activities. These derivatives have been screened for their potential therapeutic applications using high-throughput screening (HTS) technologies.

The safety profile of 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid is an important consideration in its handling and application. While this compound is not classified as hazardous under standard conditions, appropriate safety measures should be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times when working with this substance.

In conclusion, 3-4-chloro-2-(trifluoromethyl)phenylpropanoic acid (CAS No. 916420-46-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various diseases. Continued research into this compound will likely yield new insights into its applications and contribute to the development of innovative therapeutic strategies.